Cas no 1806449-11-5 (2-(3-Chloro-2-oxopropyl)-4-ethoxymandelic acid)
2-(3-Chloro-2-oxopropyl)-4-ethoxymandelic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-Chloro-2-oxopropyl)-4-ethoxymandelic acid
-
- Inchi: 1S/C13H15ClO5/c1-2-19-10-3-4-11(12(16)13(17)18)8(6-10)5-9(15)7-14/h3-4,6,12,16H,2,5,7H2,1H3,(H,17,18)
- InChI Key: IKKLHMNTNDSPNS-UHFFFAOYSA-N
- SMILES: ClCC(CC1C=C(C=CC=1C(C(=O)O)O)OCC)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 320
- XLogP3: 1.4
- Topological Polar Surface Area: 83.8
2-(3-Chloro-2-oxopropyl)-4-ethoxymandelic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015025650-250mg |
2-(3-Chloro-2-oxopropyl)-4-ethoxymandelic acid |
1806449-11-5 | 97% | 250mg |
480.00 USD | 2021-05-31 | |
| Alichem | A015025650-500mg |
2-(3-Chloro-2-oxopropyl)-4-ethoxymandelic acid |
1806449-11-5 | 97% | 500mg |
798.70 USD | 2021-05-31 | |
| Alichem | A015025650-1g |
2-(3-Chloro-2-oxopropyl)-4-ethoxymandelic acid |
1806449-11-5 | 97% | 1g |
1,534.70 USD | 2021-05-31 |
2-(3-Chloro-2-oxopropyl)-4-ethoxymandelic acid Related Literature
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on 2-(3-Chloro-2-oxopropyl)-4-ethoxymandelic acid
2-(3-Chloro-2-Oxopropyl)-4-Ethoxymandelic Acid: A Comprehensive Overview
The compound with CAS No. 1806449-11-5, known as 2-(3-Chloro-2-Oxopropyl)-4-Ethoxymandelic Acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a mandelic acid backbone with a substituted propyl group and an ethoxy substituent. The mandelic acid moiety, a derivative of benzene with a hydroxyl and carboxylic acid group, serves as the foundation for this molecule's functional properties.
Recent studies have highlighted the potential of 2-(3-Chloro-2-Oxopropyl)-4-Ethoxymandelic Acid in various applications, particularly in the development of novel therapeutic agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, leveraging its structural versatility to design molecules with enhanced pharmacokinetic profiles. The chloro and ethoxy substituents contribute to the compound's lipophilicity, which is crucial for improving drug absorption and bioavailability.
One of the most promising areas of research involving this compound is its application in the design of antimicrobial agents. Scientists have investigated its ability to inhibit bacterial growth by targeting specific enzymes involved in bacterial metabolism. The oxopropyl group within the molecule has been shown to interact with these enzymes, disrupting their function and thereby exerting antimicrobial effects. This property makes 2-(3-Chloro-2-Oxopropyl)-4-Ethoxymandelic Acid a valuable lead compound in the development of new antibiotics, which are urgently needed to combat rising antibiotic resistance.
In addition to its therapeutic potential, this compound has also been studied for its role in enzymology and biochemical pathways. Researchers have utilized it as a substrate in enzyme assays to study the catalytic mechanisms of various enzymes, including those involved in lipid metabolism and oxidative stress response. The mandelic acid framework provides a stable platform for these studies, allowing scientists to gain insights into enzyme kinetics and substrate specificity.
The synthesis of 2-(3-Chloro-2-Oxopropyl)-4-Ethoxymandelic Acid involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the mandelic acid backbone through oxidation reactions and the subsequent introduction of the substituted propyl group via nucleophilic substitution or coupling reactions. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yields and reduce reaction times while maintaining high purity levels.
From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. As industries increasingly prioritize sustainability, researchers are exploring how 2-(3-Chloro-2-Oxopropyl)-4-Ethoxymandelic Acid can be produced and utilized in an eco-friendly manner. Studies have shown that under certain conditions, this compound can undergo microbial degradation, reducing its environmental footprint. These findings underscore its potential as a sustainable alternative in chemical manufacturing processes.
In conclusion, 2-(3-Chloro-2-Oxopropyl)-4-Ethoxymandelic Acid (CAS No. 1806449-11-5) represents a versatile and intriguing molecule with diverse applications across multiple scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application research, positions it as a key player in the development of innovative solutions in medicine, enzymology, and sustainable chemistry.
1806449-11-5 (2-(3-Chloro-2-oxopropyl)-4-ethoxymandelic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)